Cas no 3450-47-3 (1-(1-chloroethoxy)butane)

• Product Name: 1-(1-chloroethoxy)butane
• CAS No: 3450-47-3
• MF: C₆H₁₃ClO
• MW: 136.619821310043
• CID: 1464552
• PubChem ID: 12617703
• Update Time: 2025-04-20

1-(1-chloroethoxy)butane Chemical and Physical Properties

Names and Identifiers

• Butane, 1-(1-chloroethoxy)-
• n-butyl 1-chloroethyl ether
• 1-(1-chloroethoxy)butane
• SCHEMBL4768742
• butyl 1-chloroethyl ether
• DTHPTRJJKAMCNL-UHFFFAOYSA-N
• CS-0297735
• EN300-1121716
• 3450-47-3

• Inchi： 1S/C6H13ClO/c1-3-4-5-8-6(2)7/h6H,3-5H2,1-2H3
• InChI Key： DTHPTRJJKAMCNL-UHFFFAOYSA-N
• SMILES： ClC(C)OCCCC

Computed Properties

• Exact Mass: 136.06559
• Monoisotopic Mass: 136.0654927g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 47.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23